Cas no 1805943-23-0 (5-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805943-23-0
• MF: C₉H₅F₅N₂
• MW: 236.141419172287
• CID: 4811751
• Update Time: 2023-08-19

5-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H5F5N2/c10-8(11)6-3-5(1-2-15)7(16-4-6)9(12,13)14/h3-4,8H,1H2
• InChI Key： WSCVZOGMUNAIST-UHFFFAOYSA-N
• SMILES： FC(C1C(CC#N)=CC(C(F)F)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 279
• XLogP3: 2
• Topological Polar Surface Area: 36.7